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Compound of Interest

Compound Name: 1,5-Diphenylcarbazide

Cat. No.: B1670730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,5-Diphenylcarbazide (DPC) is a highly sensitive and specific reagent used for the

colorimetric determination of hexavalent chromium (Cr(VI)). It is also utilized as a redox

indicator and for the detection of other heavy metals such as mercury, cadmium, and osmium.

[1][2] The reaction between DPC and Cr(VI) in an acidic medium produces a characteristic

reddish-purple complex, which can be quantified spectrophotometrically.[3][4] This document

provides detailed protocols for the preparation of 1,5-Diphenylcarbazide solutions for

analytical applications, particularly for the analysis of hexavalent chromium.

Data Presentation
The following tables summarize the various formulations and key parameters for the

preparation of 1,5-Diphenylcarbazide solutions as cited in the literature.

Table 1: 1,5-Diphenylcarbazide Solution Formulations
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Parameter Formulation 1 Formulation 2 Formulation 3 Formulation 4

Concentration

(w/v)
0.25% 0.5% 0.2% 1%

Solvent Acetone Acetone Isopropyl Alcohol
Acetone &

Ethanol

Acidification 3M Sulfuric Acid
0.2M Sulfuric

Acid

50% Sulfuric

Acid

75% Phosphoric

Acid

Reference [5] [6][7] [8] [4]

Table 2: Properties and Handling of 1,5-Diphenylcarbazide

Property Description Reference

Appearance
White to off-white crystalline

powder or flakes.
[9]

Solubility

Soluble in acetone, alcohol,

and glacial acetic acid. Slightly

soluble in water.

[2][9]

Stability

Sensitive to light and air.

Decomposes slowly on

exposure to light. Solutions in

acetone are stable for months,

while solutions in alcohols are

usable for 1-2 weeks.

[1][9][10]

Storage

Store in a cool, dry, well-

ventilated area, protected from

light. Keep container tightly

closed.

[9][10]

Safety

Causes skin and serious eye

irritation. May cause

respiratory irritation.

[10]
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Experimental Protocols
Protocol 1: 0.25% (w/v) 1,5-Diphenylcarbazide in
Acetone with Sulfuric Acid
This protocol is commonly used for the determination of hexavalent chromium.

Materials:

1,5-Diphenylcarbazide (CAS No. 140-22-7)

Acetone, reagent grade

Sulfuric Acid (H₂SO₄), concentrated

Deionized water

Volumetric flasks

Graduated cylinders

Analytical balance

Procedure:

Prepare 3M Sulfuric Acid: Slowly add 16.7 mL of concentrated sulfuric acid to approximately

80 mL of deionized water in a 100 mL volumetric flask, while cooling the flask in an ice bath.

Allow the solution to cool to room temperature and then dilute to the mark with deionized

water.

Prepare 0.25% (w/v) DPC Solution:

Weigh 0.125 g of 1,5-Diphenylcarbazide.[5]

Dissolve the weighed DPC in 50 mL of acetone in a 50 mL volumetric flask.[5]

Prepare the Final Reagent:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1670730?utm_src=pdf-body
https://www.benchchem.com/product/b1670730?utm_src=pdf-body
https://www.benchchem.com/product/b1670730?utm_src=pdf-body
https://thebumblingbiochemist.com/365-days-of-science/dpcassay/
https://thebumblingbiochemist.com/365-days-of-science/dpcassay/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a separate container, mix 33 mL of the 0.25% DPC solution with 17 mL of 3M sulfuric

acid.[5]

Storage: Store the final reagent solution at 4°C, protected from light by wrapping the

container in aluminum foil.[5]

Protocol 2: 0.5% (w/v) 1,5-Diphenylcarbazide in Acetone
This is another widely used preparation for chromium analysis.

Materials:

1,5-Diphenylcarbazide

Acetone, reagent grade

Volumetric flask (100 mL)

Analytical balance

Procedure:

Weigh 0.5 g of 1,5-Diphenylcarbazide.[6]

Transfer the weighed DPC into a 100 mL volumetric flask.

Add a small amount of acetone to dissolve the solid.

Once dissolved, bring the volume up to 100 mL with acetone.[6]

Mix the solution thoroughly.

Note: For certain applications, dilution with distilled water may be necessary to prevent

interference from the acetone or to ensure the solubility of inorganic metal salts in the sample.

[6]

Visualizations
Experimental Workflow for DPC Solution Preparation
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Workflow for Preparing 0.25% DPC Solution

Reagent Preparation

Final Solution

Weigh 0.125g of
1,5-Diphenylcarbazide

Dissolve in 50mL Acetone

Mix 33mL DPC Solution
with 17mL 3M H₂SO₄

Prepare 3M Sulfuric Acid

Store at 4°C, Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing 0.25% DPC solution.

Reaction Pathway of DPC with Hexavalent Chromium
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Reaction of DPC with Cr(VI)

Cr(VI)
(Hexavalent Chromium)
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(Trivalent Chromium)

Reduction

1,5-Diphenylcarbazide
(Colorless)

Diphenylcarbazone

Oxidation

Cr(III)-DPCO Complex
(Reddish-Purple)

Click to download full resolution via product page

Caption: Reaction of DPC with hexavalent chromium.

Analytical Application: Determination of Hexavalent
Chromium
The prepared 1,5-Diphenylcarbazide solution is used in the colorimetric determination of

Cr(VI). The general procedure involves mixing the acidic DPC reagent with a sample containing

Cr(VI). The resulting reddish-purple complex is then measured spectrophotometrically at a

wavelength of approximately 540 nm.[3][5] The intensity of the color is directly proportional to

the concentration of hexavalent chromium in the sample.[8]

General Analytical Procedure:

Prepare a series of Cr(VI) standards of known concentrations.

To a fixed volume of each standard and the unknown sample, add the prepared DPC

reagent. A common ratio is 1 part sample to 2 or 3 parts DPC reagent.[5]
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Allow the color to develop for a specific time, typically 5 to 10 minutes.[8]

Measure the absorbance of the solutions at 540 nm using a spectrophotometer.

Plot a calibration curve of absorbance versus Cr(VI) concentration for the standards.

Determine the concentration of Cr(VI) in the unknown sample by comparing its absorbance

to the calibration curve.

The reaction is stable for a significant period, with studies showing no significant differences in

the colored complex for up to 180 minutes.[3][11] This method is highly selective for Cr(VI) in

the presence of other metals.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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